Cas no 927801-74-9 (4-Iodo-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-Iodo-1,2-dihydroisoquinolin-1-one
• CAS No: 927801-74-9
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD08437037
• CID: 1090714
• PubChem ID: 17750650
• Update Time: 2025-07-30

4-Iodo-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Iodoisoquinolin-1(2H)-one
• 1-HYDROXY-4-IODOISOQUINOLINE
• 4-iodo-2H-isoquinolin-1-one
• SCHEMBL4217282
• CS-0240002
• 4-IODOISOQUINOLIN-1-OL
• EN300-222604
• 927801-74-9
• DTXSID50590623
• CMB80174
• AKOS022176299
• Z1269223291
• 4-iodo-1,2-dihydroisoquinolin-1-one
• DB-184939
• 4-Iodo-1(2h)-isoquinolinone
• 4-Iodo-1,2-dihydroisoquinolin-1-one

• MDL： MFCD08437037
• Inchi： 1S/C9H6INO/c10-8-5-11-9(12)7-4-2-1-3-6(7)8/h1-5H,(H,11,12)
• InChI Key： NUAKXGUCEWBUNE-UHFFFAOYSA-N
• SMILES： IC1=CNC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 270.94941g/mol
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-Iodo-1,2-dihydroisoquinolin-1-one

Professional Introduction to 4-Iodo-1,2-dihydroisoquinolin-1-one (CAS No. 927801-74-9)

4-Iodo-1,2-dihydroisoquinolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 927801-74-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic molecule, featuring an iodine substituent on a dihydroisoquinoline scaffold, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The unique structural and electronic properties of this compound make it a valuable intermediate in the development of novel bioactive molecules.

The dihydroisoquinoline core is a privileged scaffold in drug discovery, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. The introduction of an iodine atom at the 4-position enhances the reactivity of the molecule, enabling various functionalization strategies such as cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

In recent years, 4-Iodo-1,2-dihydroisoquinolin-1-one has been extensively explored in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with kinases and other enzyme targets involved in cancer progression. The iodine moiety facilitates palladium-catalyzed coupling reactions, allowing for the efficient construction of bisubstituted aromatic systems that mimic natural product structures.

One of the most compelling aspects of this compound is its role in the development of allosteric modulators. Allostery represents a powerful mechanism for drug action, where modulation of a site distinct from the primary binding pocket leads to altered enzyme activity. The structural flexibility of dihydroisoquinoline derivatives makes them ideal candidates for allosteric inhibition. Moreover, the presence of an iodine atom at the 4-position provides a handle for further derivatization, enabling fine-tuning of binding properties through steric and electronic modifications.

Advances in computational chemistry have further highlighted the potential of 4-Iodo-1,2-dihydroisoquinolin-1-one as a building block. Molecular modeling studies have revealed that subtle changes in the substitution pattern can significantly alter binding affinity and selectivity. These insights have guided experimental efforts toward optimizing lead compounds for therapeutic applications. For example, virtual screening combined with experimental validation has led to the identification of potent inhibitors with improved pharmacokinetic profiles.

The compound's relevance extends beyond academic research; it has been incorporated into several high-throughput screening campaigns aimed at identifying novel therapeutic agents. Its structural features align well with fragments found in approved drugs, suggesting that derivatives based on this scaffold may exhibit favorable drug-like properties. This has spurred interest from both academic and industrial researchers looking to develop next-generation therapeutics.

In conclusion, 4-Iodo-1,2-dihydroisoquinolin-1-one (CAS No. 927801-74-9) represents a cornerstone in modern medicinal chemistry. Its unique structural attributes and reactivity make it indispensable for constructing biologically active molecules. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of pharmaceutical innovation.